![molecular formula C10H8BrNO B3395710 5-(3-Bromophenyl)-3-methylisoxazole CAS No. 954229-57-3](/img/structure/B3395710.png)
5-(3-Bromophenyl)-3-methylisoxazole
Overview
Description
5-(3-Bromophenyl)-3-methylisoxazole (5-BPMI) is an organic compound with a unique aromatic structure. It is an aromatic heterocyclic compound containing a five-membered ring with three carbon atoms and two nitrogen atoms. 5-BPMI is a colorless solid with a melting point of 140 °C and is soluble in polar organic solvents such as dimethylsulfoxide (DMSO). 5-BPMI has been used in a variety of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the detection of proteins, and as a catalyst for the synthesis of organic compounds.
Scientific Research Applications
Electochemically Induced Multicomponent Transformations
One study detailed the electrochemically induced multicomponent transformation involving 5-(3-Bromophenyl)-3-methylisoxazole derivatives, leading to new compounds with potential for biomedical applications, particularly in regulating inflammatory diseases. This research highlights the compound's utility in synthesizing biologically active molecules through novel methodologies (Ryzhkova, Ryzhkov, & Elinson, 2020).
Spectral and Crystal Structure Analysis
Another study utilized this compound to conduct spectral studies, crystal structure analysis, molecular docking, and Hirshfeld surface analysis. This research not only elucidated the structural aspects of such compounds but also explored their potential interactions with biological targets, demonstrating their relevance in the development of new therapeutic agents (Sreenatha et al., 2017).
Controlled-Release Formulations
Research into controlled-release formulations based on derivatives of this compound has shown promise for agricultural applications, particularly in fungicidal uses. These studies provide insight into the compound's potential in creating more efficient and targeted delivery mechanisms for agricultural chemicals (Tai, Liu, Yongjia, & Si, 2002).
Synthetic Applications and Biological Activities
Further, there have been synthetic studies aimed at creating novel isoxazole derivatives with significant biological activities. These research efforts focus on synthesizing and characterizing new molecules with potential applications in drug discovery, especially targeting microbial infections and other diseases. For example, novel synthetic pathways have been developed for creating isoxazole derivatives with antimicrobial properties, showcasing the versatility of this compound as a building block in medicinal chemistry (Dhuda, Kapadiya, Ladwa, & Modha, 2021).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrazole-bearing compounds, have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . These compounds have been evaluated against Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .
Mode of Action
Similar compounds, such as organophosphate and carbamate analogs, can inhibit acetylcholinesterase (ache) by binding covalently to a serine residue in the enzyme active site . The inhibitory potency of these compounds depends largely on their affinity for the enzyme and the reactivity of the ester .
Biochemical Pathways
For instance, pyrazoline derivatives have been reported to have significant effects on oxidative stress increase, affecting different cellular components negatively .
Pharmacokinetics
A related compound, 1-(3′-bromophenyl)-heliamine, has been studied for its pharmacokinetic properties . The maximum concentration (Cmax) reached 1.00 ± 0.45 h after oral administration .
Result of Action
For example, some pyrazoline derivatives have demonstrated significant anticancer activity against a few cancer cell lines .
properties
IUPAC Name |
5-(3-bromophenyl)-3-methyl-1,2-oxazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-7-5-10(13-12-7)8-3-2-4-9(11)6-8/h2-6H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDOJLABPPULYQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C2=CC(=CC=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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